1,1',2,2'-Tetrathiafulvalenes. IV. Reactions of cyclopropene(thi)ones with 1,2-dithiole compounds: thieno[3,2-b]thiophenes, thieno[3,2-b]furans, 4H-furo[3,2-b]pyrroles, 1,2-dithiole-3-(thi)ones, and other heterocycles containing sulfur
Liebigs Annalen der Chemie,
1982,
(2),
315-41
,